Cas no 1572400-38-4 (1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 1572400-38-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6388463
• PubChem ID: 84683395
• Update Time: 2025-05-22

1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one
• 2'-Methoxy-3'-(trifluoromethyl)acetophenone
• 1-(2-Methoxy-3-(trifluoromethyl)phenyl)ethanone
• Ethanone, 1-[2-methoxy-3-(trifluoromethyl)phenyl]-
• EN300-1931947
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]ethan-1-one
• 1-(2-Methoxy-3-(trifluoromethyl)phenyl)ethan-1-one
• 1572400-38-4

• Inchi： 1S/C10H9F3O2/c1-6(14)7-4-3-5-8(9(7)15-2)10(11,12)13/h3-5H,1-2H3
• InChI Key： NRAKUXYPWLEPJD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C(F)(F)F)=C1OC)C

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±40.0 °C(Predicted)

Additional information on 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one

Comprehensive Analysis of 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one (CAS No. 1572400-38-4)

In the realm of organic chemistry, 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one (CAS No. 1572400-38-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxy and trifluoromethyl functional groups, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₉F₃O₂, highlights its relevance in modern synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated compounds and their role in drug discovery has positioned 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one as a subject of extensive study. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of therapeutic agents. The trifluoromethyl group, a hallmark of this compound, is known to improve lipophilicity and binding affinity, making it a valuable moiety in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified the demand for such specialized intermediates.

From an industrial perspective, the synthesis and scalability of 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one are critical considerations. Advanced green chemistry techniques, such as catalytic fluorination and solvent-free reactions, are being explored to optimize its production. Environmental sustainability is a key driver in this context, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). The compound's compatibility with flow chemistry systems also makes it a candidate for continuous manufacturing processes, a hot topic in Industry 4.0 discussions.

Analytical characterization of CAS No. 1572400-38-4 involves state-of-the-art techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for high-value applications. The rise of blockchain technology in supply chain management has further emphasized the need for transparent and traceable documentation of such specialty chemicals, addressing concerns about counterfeit pharmaceuticals.

In conclusion, 1-2-methoxy-3-(trifluoromethyl)phenylethan-1-one exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug discovery to material science—underscore its importance in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the evolving landscape of fine chemicals and custom synthesis.